Cas no 860344-51-0 (Benzoic acid, 4-[2-(4-morpholinyl)-4-thiazolyl]-)
860344-51-0 structure
Product Name:Benzoic acid, 4-[2-(4-morpholinyl)-4-thiazolyl]-
CAS No:860344-51-0
MF:C14H14N2O3S
MW:290.337562084198
CID:662722
PubChem ID:11666444
Update Time:2025-04-19
Benzoic acid, 4-[2-(4-morpholinyl)-4-thiazolyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-[2-(4-morpholinyl)-4-thiazolyl]-
- 4-(2-morpholin-4-yl-1,3-thiazol-4-yl)benzoic acid
- DTXSID20470302
- 860344-51-0
- AKOS017705440
- SCHEMBL1473981
-
- Inchi: 1S/C14H14N2O3S/c17-13(18)11-3-1-10(2-4-11)12-9-20-14(15-12)16-5-7-19-8-6-16/h1-4,9H,5-8H2,(H,17,18)
- InChI Key: UXURPZISNQQAOY-UHFFFAOYSA-N
- SMILES: S1C=C(C2C=CC(C(=O)O)=CC=2)N=C1N1CCOCC1
Computed Properties
- Exact Mass: 290.07251349g/mol
- Monoisotopic Mass: 290.07251349g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 341
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 90.9Ų
Benzoic acid, 4-[2-(4-morpholinyl)-4-thiazolyl]- Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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